Cas no 877117-57-2 (N-(Cyanomethyl)-N-ethyl-N-methylethanaminium bromide)

N-(Cyanomethyl)-N-ethyl-N-methylethanaminium bromide structure
877117-57-2 structure
Product Name:N-(Cyanomethyl)-N-ethyl-N-methylethanaminium bromide
CAS No:877117-57-2
MF:C7H15BrN2
MW:207.111400842667
CID:2810581
PubChem ID:71405626
Update Time:2025-04-21

N-(Cyanomethyl)-N-ethyl-N-methylethanaminium bromide Chemical and Physical Properties

Names and Identifiers

    • DTXSID20826269
    • N-(Cyanomethyl)-N-ethyl-N-methylethanaminium bromide
    • 877117-57-2
    • Inchi: 1S/C7H15N2.BrH/c1-4-9(3,5-2)7-6-8;/h4-5,7H2,1-3H3;1H/q+1;/p-1
    • InChI Key: TXOJQLVVNMBRSD-UHFFFAOYSA-M
    • SMILES: [Br-].[N+](C)(CC#N)(CC)CC

Computed Properties

  • Exact Mass: 206.04186Da
  • Monoisotopic Mass: 206.04186Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8Ų
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